(3S)- 4,4,4-trifluoro-1-(4-methylbenzenesulfonate)-1,3-Butanediol
(3S)- 4,4,4-trifluoro-1-(4-methylbenzenesulfonate)-1,3-Butanediol
Brand Name:
Vulcanchem
CAS No.:
176640-87-2
VCID:
VC0066617
InChI:
InChI=1S/C11H13F3O4S/c1-8-2-4-9(5-3-8)19(16,17)18-7-6-10(15)11(12,13)14/h2-5,10,15H,6-7H2,1H3/t10-/m0/s1
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)OCCC(C(F)(F)F)O
Molecular Formula:
C11H13F3O4S
Molecular Weight:
298.28 g/mol
(3S)- 4,4,4-trifluoro-1-(4-methylbenzenesulfonate)-1,3-Butanediol
CAS No.: 176640-87-2
Main Products
VCID: VC0066617
Molecular Formula: C11H13F3O4S
Molecular Weight: 298.28 g/mol
| CAS No. | 176640-87-2 |
|---|---|
| Product Name | (3S)- 4,4,4-trifluoro-1-(4-methylbenzenesulfonate)-1,3-Butanediol |
| Molecular Formula | C11H13F3O4S |
| Molecular Weight | 298.28 g/mol |
| IUPAC Name | [(3S)-4,4,4-trifluoro-3-hydroxybutyl] 4-methylbenzenesulfonate |
| Standard InChI | InChI=1S/C11H13F3O4S/c1-8-2-4-9(5-3-8)19(16,17)18-7-6-10(15)11(12,13)14/h2-5,10,15H,6-7H2,1H3/t10-/m0/s1 |
| Standard InChIKey | OJNYFPDUUFJQBL-JTQLQIEISA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)S(=O)(=O)OCC[C@@H](C(F)(F)F)O |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)OCCC(C(F)(F)F)O |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)OCCC(C(F)(F)F)O |
| Synonyms | (3S)- 4,4,4-trifluoro-1-(4-methylbenzenesulfonate)-1,3-Butanediol |
| PubChem Compound | 18646264 |
| Last Modified | Nov 11 2021 |
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